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Compound of Interest

Compound Name: 3-Acetyl-2,4-dimethylfuran

CAS No.: 32933-07-6

Cat. No.: B1605151

Get Quote

3-Acetyl-2,4-dimethylfuran (CAS No. 32933-07-6) is an organic compound belonging to the

furan family, a class of heterocyclic aromatic compounds.[1] Characterized by its furan ring

substituted with two methyl groups and an acetyl group, it presents as a flammable liquid with

potential applications in chemical synthesis.[1] Its utility in research and development,

particularly as a building block or intermediate, necessitates a thorough understanding of its

safety profile. Furans and their derivatives are noted for their complex toxicological profiles,

often linked to their metabolic activation into reactive species.[2][3] This guide provides a

comprehensive, technically-grounded overview of the known and potential hazards associated

with 3-Acetyl-2,4-dimethylfuran, emphasizing proactive risk mitigation and safe laboratory

practices.

Section 1: Physicochemical Identity and Properties
A foundational aspect of chemical safety is understanding a substance's physical and chemical

properties. These characteristics dictate its behavior under various laboratory conditions and

inform appropriate storage, handling, and emergency response measures.
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Property Value Source(s)

Molecular Formula C₈H₁₀O₂ [1]

Molecular Weight 138.16 g/mol [1]

Appearance Liquid [1]

Primary Hazard Class Flammable Liquid [1]

Boiling Point 62 °C @ 0.25 mmHg

Density 1.038 g/mL at 25 °C

Refractive Index n20/D 1.485

Solubility

Slightly soluble in water;

soluble in alcohol, fixed oils,

and propylene glycol.[4][5]

[4][5]

Note: Some experimental data is for the closely related isomer 3-Acetyl-2,5-dimethylfuran and

should be considered indicative for the 2,4-isomer.

Section 2: GHS Classification and Hazard
Communication
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazards. For 3-Acetyl-2,4-dimethylfuran, the

primary and most consistently reported hazard is its flammability.[1]

Table 2: GHS Hazard Classification for 3-Acetyl-2,4-dimethylfuran

Hazard Class Hazard Category Code Statement

Flammable Liquids Category 3 H226
Flammable liquid and

vapor

Source: Aggregated GHS information from the ECHA C&L Inventory.[1]
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This classification mandates specific precautionary measures to prevent ignition. The

"Warning" signal word and the flaming pictogram are required elements of its hazard

communication label.[1]

Precautionary Statements (P-Statements): A Directive
for Safe Handling
The GHS classification is accompanied by a series of P-statements that provide actionable

guidance for minimizing risk.[1]

Prevention: P210 (Keep away from heat, hot surfaces, sparks, open flames and other

ignition sources. No smoking), P233 (Keep container tightly closed), P240 (Ground/bond

container and receiving equipment), P241 (Use explosion-proof equipment), P242 (Use only

non-sparking tools), P243 (Take precautionary measures against static discharge), P280

(Wear protective gloves/protective clothing/eye protection/face protection).[1][6]

Response: P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower), P370+P378 (In case of fire: Use dry sand, dry

chemical or alcohol-resistant foam to extinguish).[1][6]

Storage: P403+P235 (Store in a well-ventilated place. Keep cool).[1][6]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[1][6]

Section 3: Toxicological Profile and Mechanistic
Concerns
While specific toxicological data for 3-Acetyl-2,4-dimethylfuran is limited, the broader class of

furan derivatives raises significant concerns that warrant a precautionary approach. The

primary toxicological issue is the potential for metabolic activation to genotoxic and

carcinogenic metabolites.[7]

Metabolic Activation Pathway
The toxicity of many furan compounds is not due to the parent molecule itself but rather to its

bioactivation by cytochrome P450 enzymes in the liver.[2][3] This process can generate highly

reactive, unsaturated dicarbonyl metabolites. For instance, 2-methylfuran is metabolized to the
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reactive 3-acetylacrolein, which has been shown to form adducts with DNA.[2][3] It is

scientifically prudent to assume that 3-Acetyl-2,4-dimethylfuran could undergo a similar

activation, posing a potential genotoxic risk.

Hepatic Metabolism
Cellular Interaction

3-Acetyl-2,4-dimethylfuran Cytochrome P450
Enzymes

Oxidation
Hypothesized Reactive Metabolite

(e.g., unsaturated dicarbonyl) DNA / ProteinElectrophilic Attack Covalent Adducts Genotoxicity &
Cytotoxicity

Click to download full resolution via product page

Caption: Hypothesized metabolic activation of 3-Acetyl-2,4-dimethylfuran.

Concerns from Structural Analogs
The International Fragrance Association (IFRA) has prohibited the use of the closely related

isomer, 3-Acetyl-2,5-dimethylfuran, as a fragrance ingredient due to concerns over genotoxicity.

[8] The Expert Panel for Fragrance Safety concluded it could not be used safely.[8] Given the

structural similarity, this prohibition serves as a significant red flag and reinforces the need for

stringent handling procedures for the 2,4-isomer until its specific toxicological profile is fully

elucidated.

Section 4: Exposure Control and Personal
Protection
Given the flammability and potential toxicological risks, a multi-layered approach to exposure

control is mandatory. This involves a combination of engineering controls, administrative

procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All manipulations of 3-Acetyl-2,4-dimethylfuran, including weighing,

transferring, and preparing solutions, must be conducted inside a certified chemical fume

hood to prevent inhalation of vapors.[9]
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Ventilation: The laboratory must be well-ventilated, with systems designed for handling

flammable liquids. Use of explosion-proof ventilation is recommended.[10]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[10]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166. A face shield should be worn in situations with a

higher risk of splashing.[10][11]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Given the lack of specific

breakthrough data, nitrile gloves are a common starting point, but should be changed

immediately upon any sign of contamination.

Lab Coat: A flame-resistant lab coat should be worn and kept fully fastened.

Respiratory Protection: Under normal use within a fume hood, respiratory protection is not

typically required.[12] However, in the case of a spill or ventilation failure, a NIOSH/MSHA or

European Standard EN 149 approved respirator with an organic vapor cartridge may be

necessary.[10][12]

Section 5: Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is critical to preventing fires, explosions,

and exposure.

Handling
Ignition Source Control: Absolutely no open flames, hot plates, or spark-producing

equipment should be used in the vicinity of this chemical.[9][12]
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Grounding and Bonding: Ground and bond containers when transferring material to prevent

the buildup of static electricity, which can serve as an ignition source.[10]

Tool Selection: Use only non-sparking tools made from materials like brass or bronze when

opening or handling containers.[9]

Inert Atmosphere: For reactions sensitive to air or requiring heating, consider handling under

an inert atmosphere (e.g., nitrogen or argon).

Storage
Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[10]

[12] This area should be separate from incompatible materials.

Container: Keep the container tightly closed to prevent the escape of flammable vapors.[10]

[12]

Incompatible Materials: Segregate from strong oxidizing agents, strong acids, and strong

bases.[13]

Section 6: Emergency Procedures
Preparedness is key to mitigating the consequences of an incident. All personnel working with

this chemical must be familiar with these procedures.

Risk Assessment and Emergency Response Workflow
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Incident Occurs
(Spill, Fire, Exposure)

Assess Situation
(Size, Location, Immediate Danger)

Spill?

Evaluate Type

Fire?

No

Small Spill (<100mL)
& Contained in Hood

Yes

Large Spill (>100mL)
 or Outside Hood

No

Personnel Exposure?

No

Small & Localized Fire

Yes

Fire is Spreading

No

Skin Contact

Yes

Eye Contact

Yes

Inhalation

Yes

Seek Immediate
Medical Attention

Absorb with Inert Material
(Vermiculite, Sand)

Evacuate Area
Alert EH&S / Fire Dept.

Collect & Place in
Sealed Container for Disposal

Use Dry Chemical, CO2, or
Alcohol-Resistant Foam

Activate Fire Alarm
Evacuate Immediately

Remove Contaminated Clothing
Flush Skin with Water (15 min)

Flush Eyes with Water (15 min)
At Eyewash Station Move to Fresh Air

Click to download full resolution via product page

Caption: Decision tree for emergency response procedures.
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First-Aid Measures
Inhalation: Move the affected person to fresh air. If they feel unwell, seek immediate medical

assistance.[9]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin thoroughly with

water for at least 15 minutes.[9]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing

and seek immediate medical attention.[9]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

assistance.[9][11]

Section 7: Waste Disposal
Chemical waste must be managed in a way that is safe and compliant with all local, state, and

federal regulations.

Product: Unused or waste 3-Acetyl-2,4-dimethylfuran must be disposed of as hazardous

waste. This typically involves disposal at a licensed chemical destruction plant or via

controlled incineration with flue gas scrubbing.[11] Do not discharge to sewer systems.[11]

Contaminated Packaging: Empty containers retain product residue (liquid and vapor) and

can be dangerous.[10] They should be handled as hazardous waste. Containers can be

triple-rinsed with an appropriate solvent (the rinsate must also be collected as hazardous

waste) and then offered for recycling or reconditioning where regulations permit.[11]

Conclusion
3-Acetyl-2,4-dimethylfuran is a flammable liquid that demands respect and careful handling in

any research or development setting. While its flammability is the most clearly defined hazard,

the potential for metabolic activation into genotoxic species—a known risk for structurally

related furan compounds—necessitates a highly precautionary approach. By implementing

robust engineering controls, mandating the correct use of personal protective equipment, and

adhering to strict safe handling and emergency protocols, researchers can effectively mitigate
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the risks associated with this chemical. The safety of laboratory personnel is paramount, and a

comprehensive understanding of the hazards presented in this guide is the first and most

critical step in ensuring a safe working environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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